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Compound of Interest

2-Chloro-N,N-
Compound Name: _ ]
dimethylpropanamide

Cat. No.: B087885

Prepared for: Researchers, scientists, and drug development professionals.

This document provides core technical data regarding the molecular weight of 2-Chloro-N,N-
dimethylpropanamide, a chemical compound relevant in various research and development
applications.

Molecular Properties

The fundamental molecular characteristics of 2-Chloro-N,N-dimethylpropanamide are
summarized below. The molecular weight is derived from its chemical formula and the atomic
weights of its constituent elements.

Parameter Value Reference
Molecular Formula CsH10CINO [1112113114]
Molecular Weight 135.59 g/mol [1103114]
CAS Number 10397-68-9 [1][2][3]

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecular formula (CsH10CINO). The standard atomic weights used for this calculation are
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detailed in the table below.

Atomic Weight Total Weight (

Element Symbol Count
(g/mol) g/mol )

Carbon C 5 12.011 60.055
Hydrogen H 10 1.008 10.080
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen o) 1 15.999 15.999
Total 135.594

Note: The slight difference between the calculated total and the reported molecular weight[1][3]
[4] can be attributed to the use of specific isotopic weights versus standard atomic weights in
different databases.

Derivation Logic

The following diagram illustrates the logical flow from the elemental composition to the final
calculated molecular weight of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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